![molecular formula C8H15ClN2O B6190893 rac-(2R,3'S)-[2,3'-bipyrrolidin]-2'-one hydrochloride CAS No. 2648861-32-7](/img/no-structure.png)
rac-(2R,3'S)-[2,3'-bipyrrolidin]-2'-one hydrochloride
Description
Synthesis Analysis
This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product .Molecular Structure Analysis
This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the conditions under which it reacts .Physical And Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, solubility, density, and reactivity .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3'S)-[2,3'-bipyrrolidin]-2'-one hydrochloride involves the condensation of two molecules of pyrrolidine-2-carboxylic acid followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "Pyrrolidine-2-carboxylic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Diethyl ether" ], "Reaction": [ "Step 1: Pyrrolidine-2-carboxylic acid is reacted with sodium hydroxide to form the corresponding sodium salt.", "Step 2: The sodium salt is then reacted with another molecule of pyrrolidine-2-carboxylic acid in the presence of hydrochloric acid to form the dipeptide.", "Step 3: The dipeptide is reduced with sodium borohydride in methanol to form the corresponding amine.", "Step 4: The amine is then cyclized in the presence of hydrochloric acid to form rac-(2R,3'S)-[2,3'-bipyrrolidin]-2'-one.", "Step 5: The product is isolated and purified by extraction with ethyl acetate and diethyl ether, followed by recrystallization from methanol to obtain the hydrochloride salt." ] } | |
CAS RN |
2648861-32-7 |
Molecular Formula |
C8H15ClN2O |
Molecular Weight |
190.7 |
Purity |
95 |
Origin of Product |
United States |
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